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Compound of Interest

Compound Name:
2-(1-butyl-1H-pyrazol-4-yl)ethan-1-

amine

CAS No.: 1341188-48-4

Cat. No.: B1489777

Get Quote

Chemical Identity & Context
1-butyl-1H-pyrazole-4-ethanamine (also known as 2-(1-butyl-1H-pyrazol-4-yl)ethanamine) is a

structural analog of histamine where the imidazole ring is replaced by a pyrazole and the N1-

position is alkylated with a butyl chain. This modification significantly alters the lipophilicity and

receptor binding profile compared to the parent amine.
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Property Detail

IUPAC Name 2-(1-butyl-1H-pyrazol-4-yl)ethanamine

Common Name 1-butyl-4-(2-aminoethyl)pyrazole

Molecular Formula C₉H₁₇N₃

Molecular Weight 167.26 g/mol

SMILES CCCCn1cc(CCN)cn1

CAS Registry Number Not Widely Indexed (See Parent CAS below)

Parent Compound CAS
6429-11-4 (2-(1H-pyrazol-4-yl)ethanamine

dihydrochloride)

Note on CAS Availability: As a specialized derivative, 1-butyl-1H-pyrazole-4-ethanamine does

not currently have a widely assigned CAS number in public chemical registries (PubChem,

ChemSpider). Researchers must typically synthesize this compound from its parent scaffold, 2-

(1H-pyrazol-4-yl)ethanamine (CAS 6429-11-4).

Synthesis Strategy
Since the compound is not a standard catalog item, synthesis via N-alkylation of the parent

pyrazole is the standard protocol. This route ensures regioselectivity and high purity.[1][2]

Reaction Pathway
The synthesis involves three critical steps to prevent side reactions (such as over-alkylation of

the primary amine):

Protection: Selective protection of the primary ethylamine tail.

Alkylation: Nucleophilic substitution at the pyrazole N1 position.[1][2]

Deprotection: Removal of the protecting group to yield the final amine.

Parent Scaffold
(CAS 6429-11-4)

Step 1: N-Boc Protection
(Boc2O, TEA, DCM)

Intermediate A
(N-Boc-pyrazole-ethanamine)

Step 2: N-Alkylation
(1-Bromobutane, NaH, DMF)

Intermediate B
(1-Butyl-N-Boc-pyrazole)

Step 3: Deprotection
(TFA/DCM or HCl/Dioxane)

Target Product
1-butyl-1H-pyrazole-4-ethanamine
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Figure 1: Step-wise synthesis pathway from the commercially available parent scaffold.

Detailed Protocol
Step 1: Protection (Boc-Anhydride)

Reagents: 2-(1H-pyrazol-4-yl)ethanamine 2HCl (1.0 eq), Di-tert-butyl dicarbonate (Boc₂O,

1.1 eq), Triethylamine (TEA, 3.0 eq), Dichloromethane (DCM).

Procedure: Dissolve the starting salt in DCM and add TEA at 0°C. Add Boc₂O dropwise. Stir

at room temperature for 4-6 hours.

Workup: Wash with water and brine. Dry over Na₂SO₄.

Yield: Expect >90% of tert-butyl (2-(1H-pyrazol-4-yl)ethyl)carbamate.

Step 2: N-Alkylation (The Critical Step)
Reagents: Intermediate A (1.0 eq), 1-Bromobutane (1.2 eq), Sodium Hydride (NaH, 60%

dispersion, 1.2 eq), DMF (anhydrous).

Procedure:

Dissolve Intermediate A in anhydrous DMF under N₂ atmosphere.

Cool to 0°C and add NaH portion-wise. Stir for 30 min to deprotonate the pyrazole ring.

Add 1-bromobutane dropwise.

Allow to warm to RT and stir overnight.

Regioselectivity: Pyrazole alkylation typically favors the N1 position (1,4-substitution) over

N2 due to steric and electronic factors, but isomers may form.

Purification: Silica gel chromatography (Hexane/EtOAc gradient) is required to separate the

N1-butyl isomer from any trace N2-isomers.
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Step 3: Deprotection
Reagents: Trifluoroacetic acid (TFA) in DCM (1:4 ratio) or 4M HCl in Dioxane.

Procedure: Stir Intermediate B in the acid solution for 1-2 hours.

Isolation: Evaporate solvent. Basify with NaOH (1M) and extract with DCM to obtain the free

base, or precipitate as the hydrochloride salt with ether.

Applications in Drug Discovery
This compound serves as a versatile "linker-head" motif in medicinal chemistry, particularly for

targets involving aminergic GPCRs.

Histamine Receptor Modulation
The 4-(2-aminoethyl)pyrazole core is a bioisostere of histamine (4-(2-aminoethyl)imidazole).

H2/H3/H4 Receptors: The addition of the N-butyl chain extends the molecule into the

hydrophobic pocket of the receptor, often converting an agonist scaffold into an antagonist or

inverse agonist.

Selectivity: The butyl group increases selectivity for H3/H4 receptors over H1/H2 by

exploiting the lipophilic tolerance of the H3/H4 binding domains.

Fragment-Based Drug Discovery (FBDD)
In FBDD, the pyrazole-ethanamine motif acts as a high-quality fragment:

Ligand Efficiency (LE): High LE due to low molecular weight (<170 Da).

Vector Growth: The primary amine allows for rapid amide coupling or reductive amination to

grow the fragment into a lead compound.
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Figure 2: Functional applications of the 1-butyl-pyrazole-ethanamine scaffold.

Safety & Handling
Corrosivity: As a primary aliphatic amine, the free base is likely corrosive to skin and eyes.

Handle with gloves and eye protection.

Sensitization: Pyrazole derivatives can be skin sensitizers. Avoid inhalation of dust or vapors.

Storage: Store the hydrochloride salt form at 2-8°C under desiccant. The free base is

hygroscopic and sensitive to CO₂ (carbamate formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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